N-benzyl-2,4-dimethyl-3-[(methylsulfonyl)amino]benzenesulfonamide

• Molecular Formula: C16H20N2O4S2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: N-benzyl-3-(methanesulfonamido)-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C16H20N2O4S2/c1-12-9-10-15(13(2)16(12)18-23(3,19)20)24(21,22)17-11-14-7-5-4-6-8-14/h4-10,17-18H,11H2,1-3H3
• InChI Key: GTUYCAIPGRQJGQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2)C)NS(=O)(=O)C

Description

N-benzyl-2,4-dimethyl-3-[(methylsulfonyl)amino]benzenesulfonamide, commonly known as BDBSS, is a chemical compound that has been widely researched for its potential applications in various fields of science. BDBSS is a sulfonamide derivative that has been synthesized through a series of chemical reactions. This compound has been found to possess unique properties that make it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of BDBSS is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in various biological processes.
Biochemical and Physiological Effects:
BDBSS has been found to have a wide range of biochemical and physiological effects, including the inhibition of tumor growth, reduction of inflammation, and modulation of immune responses. This compound has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

BDBSS has several advantages for use in laboratory experiments, including its high purity and stability, as well as its well-characterized properties. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential directions for future research on BDBSS, including the development of new synthetic routes for this compound, the investigation of its mechanism of action, and the exploration of its potential applications in various fields of science. Additionally, further studies are needed to determine the potential toxicity and safety of this compound, as well as its pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

BDBSS is synthesized through a multi-step process that involves the reaction of 2,4-dimethylbenzenesulfonyl chloride with benzylamine, followed by the reaction of the resulting intermediate with methylsulfonyl chloride. The final product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

BDBSS has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.